Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate

• Molecular Formula: C10H6BrFO2
• Molecular Weight: 257.06 g/mol
• IUPAC Name: methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate
• InChI: InChI=1S/C10H6BrFO2/c1-14-10(13)5-3-7-2-4-8(11)9(12)6-7/h2,4,6H,1H3
• InChI Key: PNLKOWLSVLRVEQ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C#CC1=CC(=C(C=C1)Br)F

Description

Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate is an organic compound with the molecular formula C10H6BrFO2 and a molecular weight of 257.06 g/mol . This compound is primarily used in research and development within the pharmaceutical and chemical industries .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate typically involves the esterification of 4-bromo-3-fluorophenylacetylene with methanol in the presence of a catalyst . The reaction conditions often include the use of acidic or basic catalysts to facilitate the esterification process .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same esterification reaction but with optimized conditions to ensure high yield and purity .

Chemical Reactions Analysis

Types of Reactions

Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation to form corresponding acids or reduction to form alcohols.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation Reactions: Oxidizing agents like potassium permanganate or chromium trioxide are used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride or sodium borohydride are employed.

Major Products Formed

Substitution Reactions: Products include substituted phenylprop-2-ynoates.

Oxidation Reactions: Products include carboxylic acids.

Reduction Reactions: Products include alcohols.

Scientific Research Applications

Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Employed in the study of enzyme interactions and metabolic pathways.

Medicine: Investigated for potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate involves its interaction with specific molecular targets, such as enzymes or receptors . The compound can inhibit or activate these targets, leading to various biological effects . The pathways involved often include signal transduction and metabolic processes .

Comparison with Similar Compounds

Similar Compounds

• Methyl 3-(4-chlorophenyl)prop-2-ynoate
• Methyl 3-(3-bromo-4-fluorophenyl)prop-2-ynoate
• Methyl 2-(4-bromo-3-fluorophenyl)acetate

Uniqueness

Methyl 3-(4-bromo-3-fluorophenyl)prop-2-ynoate is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties .